Cas no 929972-75-8 (Cyanomethyl 3-sulfamoylbenzoate)

• Product Name: Cyanomethyl 3-sulfamoylbenzoate
• CAS No: 929972-75-8
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• MDL: MFCD09040538
• CID: 3155268
• PubChem ID: 16227850
• Update Time: 2025-05-23

Cyanomethyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• cyanomethyl 3-(aminosulfonyl)benzoate
• Cyanomethyl 3-sulfamoylbenzoate

• MDL： MFCD09040538
• Inchi： 1S/C9H8N2O4S/c10-4-5-15-9(12)7-2-1-3-8(6-7)16(11,13)14/h1-3,6H,5H2,(H2,11,13,14)
• InChI Key： LOFQLHADYYGGAN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OCC#N)C=1)(N)(=O)=O

Additional information on Cyanomethyl 3-sulfamoylbenzoate

Cyanomethyl 3-Sulfamoylbenzoate: A Comprehensive Overview

Cyanomethyl 3-sulfamoylbenzoate, with the CAS number 929972-75-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Cyanomethyl 3-sulfamoylbenzoate, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and as a precursor for synthesizing other complex molecules.

The Cyanomethyl group in this compound contributes to its reactivity and stability, making it a valuable component in chemical synthesis. The sulfamoylbenzoate moiety, on the other hand, enhances its solubility and compatibility with biological systems, which is particularly advantageous in pharmaceutical applications. Researchers have explored the use of Cyanomethyl 3-sulfamoylbenzoate in creating bio-degradable polymers and as a stabilizer in cosmetic formulations.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing Cyanomethyl 3-sulfamoylbenzoate. These methods not only reduce environmental impact but also improve the overall yield and purity of the compound. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while minimizing energy consumption.

In terms of applications, Cyanomethyl 3-sulfamoylbenzoate has shown promise in the field of optoelectronics. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a candidate for use in organic light-emitting diodes (OLEDs) and sensors. Studies published in leading journals such as *Advanced Materials* and *Chemical Science* have demonstrated its potential as a building block for constructing advanced electronic devices.

Another area where Cyanomethyl 3-sulfamoylbenzoate has made an impact is in drug delivery systems. Its biocompatible nature and controlled release properties make it ideal for encapsulating therapeutic agents. Researchers have successfully used this compound to develop nanocarriers that enhance drug efficacy while reducing side effects.

The versatility of Cyanomethyl 3-sulfamoylbenzoate extends to its use as a chelating agent in metallothionein-based therapies. Its ability to bind metal ions selectively has opened new avenues for treating conditions such as heavy metal poisoning and certain types of cancer.

From an environmental standpoint, Cyanomethyl 3-sulfamoylbenzoate has been studied for its role in bioremediation processes. Its capacity to adsorb pollutants from aqueous solutions makes it a potential candidate for water treatment applications.

In conclusion, Cyanomethyl 3-sulfamoylbenzoate (CAS No: 929972-75-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.